Cas no 16085-05-5 (3,3',5,5'-Tetra-t-butylbiphenol)

3,3',5,5'-Tetra-t-butylbiphenol structure
16085-05-5 structure
Product Name:3,3',5,5'-Tetra-t-butylbiphenol
CAS No:16085-05-5
MF:C28H42O2
MW:410.631888866425
CID:2926198
PubChem ID:22708579
Update Time:2025-04-21

3,3',5,5'-Tetra-t-butylbiphenol Chemical and Physical Properties

Names and Identifiers

    • 4,4',6,6'-Tetra-tert-butyl-[1,1'-biphenyl]-2,2'-diol
    • 3,3',5,5'-tetra-t-butylbiphenol
    • GXGUNEKFCHJBLU-UHFFFAOYSA-N
    • SCHEMBL2172272
    • 16085-05-5
    • 3,3',5,5'-tetra-t-butyl-2,2'-biphenol
    • 3,3',5,5'-Tetra-t-butylbiphenol
    • Inchi: 1S/C28H42O2/c1-25(2,3)17-13-19(27(7,8)9)23(21(29)15-17)24-20(28(10,11)12)14-18(16-22(24)30)26(4,5)6/h13-16,29-30H,1-12H3
    • InChI Key: GXGUNEKFCHJBLU-UHFFFAOYSA-N
    • SMILES: OC1=CC(=CC(=C1C1C(=CC(=CC=1C(C)(C)C)C(C)(C)C)O)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 410.318480578Da
  • Monoisotopic Mass: 410.318480578Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.5
  • Topological Polar Surface Area: 40.5Ų
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.